2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate

• Molecular Formula: C23H19N4O3S-
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxopyrazolo[4,3-c]pyridin-6-olate
• InChI: InChI=1S/C23H20N4O3S/c1-14-21-18(13-20(28)26(14)12-11-15-7-9-16(30-2)10-8-15)25-27(22(21)29)23-24-17-5-3-4-6-19(17)31-23/h3-10,13,28H,11-12H2,1-2H3/p-1
• InChI Key: LZLDVYGFNOXIJV-UHFFFAOYSA-M
• SMILES: CC1=C2C(=NN(C2=O)C3=NC4=CC=CC=C4S3)C=C(N1CCC5=CC=C(C=C5)OC)[O-]

Description

2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate, also known as BZP, is a synthetic compound that has been widely studied for its potential applications in scientific research. BZP is a pyrazolopyridine derivative that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate has been shown to inhibit the activity of various enzymes involved in inflammation and oxidative stress, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in inflammation and oxidative stress, which may contribute to its anti-inflammatory and antioxidant effects. 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate has also been shown to have neuroprotective effects, which may be due to its ability to modulate various signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate in lab experiments is its ability to modulate various signaling pathways in the body, which makes it a promising candidate for the treatment of various diseases. However, one limitation of using 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate in lab experiments is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate. One area of research that has been explored is the development of 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate as a potential therapeutic agent for the treatment of various diseases. Future research could focus on the development of more potent and selective 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate derivatives, as well as the development of novel delivery methods for 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate. Additionally, more research is needed to fully understand the mechanism of action of 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate, as well as its potential side effects.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate involves a multi-step process that begins with the reaction of 2-aminobenzothiazole with ethyl 4-chloroacetoacetate to form 2-(1,3-benzothiazol-2-yl)-4-ethyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-5-carboxylate. This intermediate is then reacted with 4-methoxyphenylethylamine to form the final product, 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate.

Scientific Research Applications

2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate has been studied extensively for its potential applications in scientific research. One area of research that has been explored is the development of 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate as a potential therapeutic agent for the treatment of various diseases. 2-(1,3-benzothiazol-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-4-methyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridin-6-olate has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects, which make it a promising candidate for the treatment of diseases such as Alzheimer's, Parkinson's, and multiple sclerosis.